![molecular formula C4H2Cl3NS B8044460 2,5-Dichloro-4-chloromethylthiazole](/img/structure/B8044460.png)
2,5-Dichloro-4-chloromethylthiazole
Overview
Description
2,5-Dichloro-4-chloromethylthiazole is a useful research compound. Its molecular formula is C4H2Cl3NS and its molecular weight is 202.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Metabolism in Rats : 2-Acetamido-4-chloromethylthiazole is metabolized in rats to produce several metabolites, including (2-acetamido-4-thiazolylmethyl)mercapturic acid and 2-acetamidothiazole-4-carboxylic acid, among others. This study provides insights into the biological processing of such compounds in mammals (Chatfield & Hunter, 1973).
Corrosion Inhibition : New 2,5-disubstituted 1,3,4-thiadiazoles, including compounds similar to 2,5-Dichloro-4-chloromethylthiazole, were investigated as corrosion inhibitors for mild steel in acidic solutions. Some of these compounds exhibited significant inhibition properties (Bentiss et al., 2007).
Synthesis and Application : A modified synthesis method for 2-substituted-4-chloromethylthiazoles, involving a two-reaction synthesis from thioamides and 1,3-dichloroacetone, is reported. This offers an efficient way to produce various 4-chloromethylthiazoles, useful in different chemical applications (Marzoni, 1986).
Antibacterial Evaluation : A class of 2-substituted-4-methyl-7,8-dihydro-5H-pyrimido[4,5-d]thiazolo[3,2-a]pyrimidines, derived from a reaction involving a 2,4-dichloro-5-(chloromethyl)-6-methylpyrimidine, exhibited potential antibacterial activity. This demonstrates the applicability of thiazole derivatives in medicinal chemistry (Etemadi et al., 2016).
Fluorescent Probing : Compounds like 2-(2′-hydroxyphenyl)-4-chloromethylthiazole have been used in the development of novel fluorescent probes for the sequential recognition of ions in solution. Such probes are valuable in analytical chemistry and biochemistry (Lim et al., 2017).
Polyfluoroalkylation : 2-amino-4-chloromethylthiazole was used in a method for polyfluoroalkylation, under mild conditions, to produce di-polyfluoroalkylated derivatives. This highlights its utility in advanced organic synthesis and material science (Qi, Shen, & Lu, 2011).
properties
IUPAC Name |
2,5-dichloro-4-(chloromethyl)-1,3-thiazole | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2Cl3NS/c5-1-2-3(6)9-4(7)8-2/h1H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRULVQBZCDYZCN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1=C(SC(=N1)Cl)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2Cl3NS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dichloro-4-chloromethylthiazole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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